Cas no 70325-77-8 (Isoxazole, 5-methyl-3-(2-propynyloxy)-)

• Product Name: Isoxazole, 5-methyl-3-(2-propynyloxy)-
• CAS No: 70325-77-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 1743271
• Update Time: 2024-11-27

Isoxazole, 5-methyl-3-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-methyl-3-(2-propynyloxy)-
• Isoxazole, 5-methyl-3-(2-propyn-1-yloxy)-

• Inchi： 1S/C7H7NO2/c1-3-4-9-7-5-6(2)10-8-7/h1,5H,4H2,2H3
• InChI Key： LIXXOZUVQFASJK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(OCC#C)=N1

Computed Properties

• Exact Mass: 137.04771

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±30.0 °C(Predicted)
• PSA: 35.26
• pka: -3.83±0.50(Predicted)